molecular formula C17H18N4O3 B2573756 3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide CAS No. 1226430-48-3

3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide

Cat. No.: B2573756
CAS No.: 1226430-48-3
M. Wt: 326.356
InChI Key: RVUSEDXTOUXKPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivative Synthesis

One significant area of application for such compounds is in the synthesis of heterocyclic derivatives. Heterocyclic compounds play a crucial role in medicinal chemistry due to their diverse biological activities. For example, the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes has been reported, resulting in compounds like tetrahydrofuran, dioxolane, and oxazoline derivatives in satisfactory yields. This method highlights the versatility and efficiency of utilizing palladium catalysis in constructing complex heterocyclic frameworks (Bacchi et al., 2005).

Antitumor Activity

Another critical application of such compounds is in the development of potential antitumor agents. Novel derivatives have been synthesized and evaluated for their in vitro antitumor activity, demonstrating promising results against various cancer cell lines. This includes the synthesis and evaluation of 3-benzyl-substituted-4(3H)-quinazolinones, which showed significant antitumor activity, highlighting the potential of these compounds in cancer therapy (Al-Suwaidan et al., 2016).

Antimicrobial and Antifungal Activity

Compounds related to "3-(3,5-dimethylisoxazol-4-yl)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)propanamide" have also been explored for their antimicrobial and antifungal properties. For instance, novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying a biologically active sulfonamide moiety have been synthesized and evaluated for their antibacterial and antifungal activity, demonstrating interesting antimicrobial properties (Ghorab et al., 2017).

Properties

IUPAC Name

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N4O3/c1-10-12(11(2)24-21-10)7-8-16(22)18-9-15-13-5-3-4-6-14(13)17(23)20-19-15/h3-6H,7-9H2,1-2H3,(H,18,22)(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVUSEDXTOUXKPK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CCC(=O)NCC2=NNC(=O)C3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.